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Compound of Interest

Compound Name: 2-Methoxyoctane

Cat. No.: B1652639 Get Quote

Application Notes and Protocols for 2-
Methoxyoctane
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methoxyoctane was found during the

literature search. The following information is based on the chemical properties of similar long-

chain alkyl ethers and general laboratory safety principles. This document is intended to

provide guidance and should not be considered a substitute for a manufacturer-provided SDS.

Researchers, scientists, and drug development professionals should always conduct a

thorough risk assessment before handling this chemical.

Introduction
2-Methoxyoctane is a long-chain alkyl ether. While specific toxicological data is not readily

available, information on analogous compounds suggests that it should be handled with care in

a laboratory setting. Ethers as a class of chemicals can pose several hazards, including

flammability and the potential for peroxide formation upon prolonged storage and exposure to

air and light.

Quantitative Data
A summary of the available physical and chemical properties of 2-Methoxyoctane is presented

in Table 1.

Table 1: Physical and Chemical Properties of 2-Methoxyoctane
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Property Value Source

Molecular Formula C₉H₂₀O PubChem[1]

Molecular Weight 144.25 g/mol PubChem[1]

IUPAC Name 2-methoxyoctane PubChem[1]

CAS Number 1541-09-9 PubChem[1]

Physical Description Not available -

Boiling Point Not available -

Melting Point Not available -

Flash Point Not available -

Vapor Pressure Not available -

Solubility Not available -

Density Not available -

Experimental Protocols
Personal Protective Equipment (PPE)
When handling 2-Methoxyoctane, the following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Safe Handling Procedures
Ventilation: Handle 2-Methoxyoctane in a well-ventilated area, preferably within a chemical

fume hood.

Avoiding Ignition Sources: Ethers are generally flammable. Keep 2-Methoxyoctane away

from open flames, hot surfaces, and sparks.[2][3][4] Use non-sparking tools when handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyoctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyoctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyoctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyoctane
https://www.benchchem.com/product/b1652639?utm_src=pdf-body
https://www.benchchem.com/product/b1652639?utm_src=pdf-body
https://www.benchchem.com/product/b1652639?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/sial/284467?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC396891000&productDescription=2-METHOXYETHANOL&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP08-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc2ODB8YXBwbGljYXRpb24vcGRmfGFESm1MMmhpWVM4NU1qTXpNRGt4TmpJME9Ua3dMMU5FUWw5RFVEQTRYMGxGWDBWT0xuQmtaZ3wyMWUzMmIzZjBmMjE5OTU4MmExNGVjZjdmODhiMmRhM2RlZGM4YzE2ZjM5ZDJhMzJjNDA5YmEzZjk4ZTlmOGU0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the substance.[3][4]

Grounding and Bonding: For larger quantities, ensure that containers are properly grounded

and bonded to prevent static discharge.[2][4]

Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[3] It

is good practice to date the container upon receipt and upon opening. Test for the presence

of peroxides before heating or distilling. If peroxides are present, consult appropriate

procedures for their removal.

General Hygiene: Avoid inhalation of vapors and contact with skin and eyes. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling.[4]

Storage Procedures
Container: Store in a tightly closed, original container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[3]

Incompatible Materials: Store 2-Methoxyoctane away from strong oxidizing agents, acids,

and bases.[3][5][6]

Segregation: Do not store with incompatible chemicals. A general guide to the chemical

compatibility of ethers is provided in the diagram below.

Spill and Leak Procedures
Small Spills:

Evacuate non-essential personnel from the area.

Wear appropriate PPE.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area with soap and water.
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Large Spills:

Evacuate the area immediately.

Contact the institution's emergency response team.

Ensure the area is well-ventilated before re-entry.

Waste Disposal
Dispose of 2-Methoxyoctane and any contaminated materials in accordance with local,

state, and federal regulations.

Do not dispose of down the drain.

Waste should be collected in a properly labeled, sealed container.

Visualizations
Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of 2-
Methoxyoctane from receipt to disposal.
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Caption: Safe handling workflow for 2-Methoxyoctane.
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Chemical Compatibility of Ethers
This diagram illustrates the general chemical compatibility of ethers with other common

chemical classes.
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Caption: General chemical compatibility of ethers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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